3-(4-Isopropoxyphenyl)-3'-methyl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-methyl-5-[3-(4-propan-2-yloxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C14H14N4O3/c1-8(2)19-11-6-4-10(5-7-11)12-16-14(21-18-12)13-15-9(3)17-20-13/h4-8H,1-3H3
• InChI Key: CLWWDQKROYOEJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=NC(=NO2)C3=CC=C(C=C3)OC(C)C
• Molecular Formula: C14H14N4O3
• Molecular Weight: 286.29 g/mol

Description

The compound “3-(4-Isopropoxyphenyl)-3’-methyl-5,5’-bi-1,2,4-oxadiazole” is a complex organic molecule. It contains an isopropoxyphenyl group, a bi-1,2,4-oxadiazole group, and a methyl group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis would involve the formation of the 1,2,4-oxadiazole ring, possibly through cyclization of appropriate precursors. The isopropoxyphenyl group could potentially be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-oxadiazole ring, which is a heterocyclic ring containing two carbon atoms, one nitrogen atom, and two oxygen atoms. The isopropoxyphenyl group would add additional complexity to the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the 1,2,4-oxadiazole ring and the isopropoxyphenyl group. The oxadiazole ring is known to participate in various chemical reactions, and the isopropoxyphenyl group could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,4-oxadiazole ring could potentially influence its electronic properties, while the isopropoxyphenyl group could influence its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “3-(4-Isopropoxyphenyl)-3’-methyl-5,5’-bi-1,2,4-oxadiazole” would require appropriate safety precautions. It’s important to use personal protective equipment and ensure adequate ventilation when handling this compound.

Future Directions

The study of “3-(4-Isopropoxyphenyl)-3’-methyl-5,5’-bi-1,2,4-oxadiazole” and similar compounds could potentially lead to new insights in various fields such as medicinal chemistry or materials science. Future research could focus on exploring the synthesis, properties, and potential applications of this compound.